Cas no 31936-79-5 ( )
structure
Product Name:
CAS No:31936-79-5
MF:C10H6OS2
MW:206.284039974213
CID:916673
PubChem ID:315647
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4H-thieno[3,4-f][1]benzothiol-8-one
- AC1L7S54
- NSC241145
- NSC-241145
- 31936-79-5
- DTXSID90311319
-
-
- Inchi： 1S/C10H6OS2/c11-9-8-5-12-4-7(8)3-6-1-2-13-10(6)9/h1-2,4-5H,3H2
- InChI Key： LUWLMHPCFGTDBB-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1C(C1=CSC=C1C2)=O
Computed Properties
- Exact Mass: 205.98608
- Monoisotopic Mass: 205.98600716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.94480
Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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